Cas no 2171480-12-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid
• CAS No: 2171480-12-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6313508
• PubChem ID: 165553689
• Update Time: 2025-06-12

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid
• 2171480-12-7
• 2171304-49-5
• EN300-1555801
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1s,3s)-3-(methoxymethyl)cyclobutyl]carbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(methoxymethyl)cyclobutyl]carbamoyl}propanoic acid
• EN300-1548551

• Inchi： 1S/C25H28N2O6/c1-32-13-15-10-16(11-15)26-24(30)22(12-23(28)29)27-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： TYZWZRDMXDZTBV-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid (CAS: 2171480-12-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid (CAS: 2171480-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylcarbamoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for peptide-based drug development.

One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of the cyclobutylcarbamoyl moiety introduces conformational constraints that can enhance the stability and bioavailability of peptide therapeutics. Researchers have optimized the synthesis of this compound to achieve high yields and purity, which is critical for its application in drug discovery and development.

In addition to its utility in peptide synthesis, recent investigations have explored the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid. Preliminary studies suggest that this compound may exhibit modulatory effects on specific protein-protein interactions (PPIs), which are often challenging targets for small-molecule therapeutics. The cyclobutyl ring, in particular, has been hypothesized to mimic key structural elements of protein interfaces, thereby enabling the disruption or stabilization of PPIs.

Furthermore, the compound's potential as a scaffold for the development of protease inhibitors has been investigated. Proteases play a crucial role in numerous physiological and pathological processes, and inhibitors targeting these enzymes are of great interest in drug discovery. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid, such as its carbamoyl and propanoic acid groups, make it a promising candidate for the design of novel inhibitors with improved selectivity and potency.

Recent publications have also highlighted the compound's application in the development of targeted drug delivery systems. The Fmoc group can be utilized for conjugation with various drug carriers, such as nanoparticles or liposomes, enabling the precise delivery of therapeutic agents to specific tissues or cells. This approach has the potential to enhance the efficacy and reduce the side effects of treatments for diseases such as cancer and inflammatory disorders.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)cyclobutylcarbamoyl}propanoic acid (CAS: 2171480-12-7) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications span from peptide synthesis and protein-protein interaction modulation to protease inhibition and targeted drug delivery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, making it a valuable asset in the development of next-generation pharmaceuticals.